2-Methyl-2-(n-butylsulfonamido)propionitrile

• Molecular Formula: C8H16N2O2S
• Molecular Weight: 204.29 g/mol
• IUPAC Name: N-(2-cyanopropan-2-yl)butane-1-sulfonamide
• InChI: InChI=1S/C8H16N2O2S/c1-4-5-6-13(11,12)10-8(2,3)7-9/h10H,4-6H2,1-3H3
• InChI Key: OZMWHWSWQGBUOI-UHFFFAOYSA-N
• Canonical SMILES: CCCCS(=O)(=O)NC(C)(C)C#N

Description

2-Methyl-2-(n-butylsulfonamido)propionitrile is a useful research compound. Its molecular formula is C8H16N2O2S and its molecular weight is 204.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred mixture of 8.4 g (0.1 mole) 2-amino-2-methyl-propionitrile and 12.2 g (0.1 mole) 4-dimethylaminopyridine in 125 ml chloroform, 15.7 g (0.1 mole) 1-butanesulfonyl chloride in 25 ml chloroform were added dropwise over 20 minutes, with evolution of heat and separation of solids. The reaction mixture was refluxed 2.5 hours. After cooling to room temperature, the reaction mixture was washed with 25 ml concentrated hydrochloric acid which had been diluted with 25 ml water. The layers were phase separated. The organic layer was washed twice with 50 ml ice water, dried over magnesium sulfate and stripped to give 8.0 g of the above-identified product, as a dark red oil.